Cas no 1011-10-5 (4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-)

4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro- structure
1011-10-5 structure
Product Name:4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-
CAS No:1011-10-5
MF:C6H7N5O2
MW:181.152079820633
CID:117358
PubChem ID:135590517
Update Time:2025-04-18

4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-
    • 2-amino-1,5,6,8-tetrahydropteridine-4,7-dione
    • 2-AMINO-5,8-DIHYDROPTERIDINE-4,7(3H,6H)-DIONE
    • 4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-(7CI,8CI,9CI)
    • 2-amino-5,8-dihydro-3H,6H-pteridine-4,7-dione
    • 7.8-Dihydro-isoxanthopterin
    • AG-D-07458
    • CTK3J9548
    • 1011-10-5
    • 2-AMINO-3,5,6,8-TETRAHYDROPTERIDINE-4,7-DIONE
    • DTXSID60618544
    • 2-Amino-5,8-dihydropteridine-4,7(1H,6H)-dione
    • Inchi: 1S/C6H7N5O2/c7-6-10-4-3(5(13)11-6)8-1-2(12)9-4/h8H,1H2,(H4,7,9,10,11,12,13)
    • InChI Key: JOCAZCZIQTXMHW-UHFFFAOYSA-N
    • SMILES: O=C1CNC2C(NC(N)=NC=2N1)=O

Computed Properties

  • Exact Mass: 181.06011
  • Monoisotopic Mass: 181.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 108.61
  • LogP: -0.71840
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